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Compound of Interest

Compound Name:
Trimethyl 1,2,3-

benzenetricarboxylate

Cat. No.: B1633117

Get Quote

Core Directive & Molecule Profile[1][2]
Trimethyl Hemimellitate (TMHM) is the trimethyl ester of 1,2,3-benzenetricarboxylic acid.[1][2]

Unlike its isomers (trimellitate and trimesate), the 1,2,3-substitution pattern creates unique

steric crowding and reactivity profiles that complicate purification.[1][2]
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Parameter Value Operational Implication

CAS Number 2672-57-3 Verification Identity

Structure 1,2,3-substitution
High steric strain; prone to

anhydride formation.[1][2][3][4]

Melting Point 100–101 °C

CRITICAL: Solid at room

temperature.[1][2] Will clog

standard water-cooled

condensers.

Boiling Point ~194 °C (12 mmHg)
Requires high vacuum (<1

mbar) to distill <180 °C.

Thermal Limit ~210 °C
Onset of degradation

(Anhydride formation).[1]

Diagnostic Logic & Workflow (Graphviz)
The following decision tree outlines the critical troubleshooting steps for TMHM distillation. It

prioritizes safety (clogging risks) and quality (degradation).
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Start: TMHM Distillation Issue

Is Distillate Solidifying
in Condenser?

Is Distillate Yellow/Dark?

No

CRITICAL ERROR: MP is ~100°C
Switch to Heated Condenser (>105°C)

Use Thermal Oil/Glycol

Yes (Clogging)

Is Vacuum Stable <1 mbar?

No

Thermal Degradation Detected
Reduce Evaporator Temp
Increase Vacuum Depth

Yes (Degradation)

Check for Leaks
Degas Feed Material
Verify Pump Capacity

No (Fluctuating)

Process Optimized:
Clear Liquid (Hot)
White Solid (Cool)

Yes

Click to download full resolution via product page

Figure 1: Diagnostic logic for troubleshooting Trimethyl Hemimellitate distillation, focusing on

phase change management and thermal stability.

Critical Parameters: The "Why" and "How"
A. The Solidification Hazard (The "Hemimellitate Trap")
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Most researchers treat liquid esters with water-cooled condensers (10–20 °C).[1] This is fatal

for TMHM processing.

The Science: TMHM has a melting point of 100–101 °C [1].[2][5] If the condenser surface is

below this temperature, the vapor will desublimate or freeze immediately upon contact.[2]

The Consequence: This creates a solid plug, causing pressure in the evaporator to spike.[2]

In a glass system, this can lead to catastrophic failure (explosion/implosion).[1][2]

The Fix: You must use a heated condenser circulating thermal oil at 105–110 °C.[2] This

keeps the distillate molten until it reaches the collection flask.

B. Thermal Degradation Mechanism
The Science: The 1,2,3-substitution pattern places ester groups in immediate proximity

(vicinal).[1][2] At temperatures >210 °C, or with prolonged residence time, TMHM undergoes

elimination to form Hemimellitic Anhydride and methanol/ether byproducts [2].[1][2]

The Fix:

Vacuum: Must be <0.5 mbar (preferably <0.05 mbar) to lower the boiling point to ~160 °C.

Residence Time: Avoid pot distillation (batch). Use Short Path Distillation (SPD) or Wiped

Film Evaporation (WFE) to reduce heat exposure from hours to seconds.[1]

Troubleshooting Guide (Q&A)
Q1: My distillate is turning yellow/brown during the run. Is this purity related?

Diagnosis: This is likely thermal degradation (anhydride formation) or oxidation.[1]

Corrective Action:

Check Vacuum: Ensure your system is pulling <0.5 mbar.[2] Higher pressure = Higher

Boiling Point = More Degradation.[2]

Inert Gas: Are you bleeding air? Switch to a dry Nitrogen or Argon bleed.[2] Oxygen at 180

°C accelerates quinone formation (yellowing).
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Feed Rate: If using SPD, increase the feed rate. Slower feed = longer time on the hot wall

= more charring.

Q2: The vacuum pump is gurgling, and pressure is fluctuating. Why?

Diagnosis: Volatile byproducts (Methanol) or wet feed.

Mechanism: If TMHM degrades, it releases methanol.[1][2] If the feed is wet, it hydrolyzes to

the acid + methanol.[2] These volatiles overload the vacuum pump.

Corrective Action:

Degas: Run the material through the system once at a lower temperature (120 °C) and

moderate vacuum (20 mbar) to strip volatiles/solvents before the main distillation.

Cold Trap: Ensure your cold trap is -40 °C or lower (dry ice/acetone) to catch the methanol

before it hits the pump oil.

Q3: Material is crystallizing in the take-off arm. How do I clear it?

Diagnosis: Cold spots in the path.

Corrective Action:

Immediate: Use a heat gun to gently melt the blockage into the receiving flask.

Systemic: Wrap all transfer lines, arms, and valves with heat tape set to 110 °C. The entire

path from evaporator to receiver must be >MP (100 °C).[1][2]

Standard Operating Procedure (SOP): Short Path
Distillation
Objective: Purify TMHM while preventing solidification and minimizing anhydride formation.

Equipment: Short Path Distillation Unit (SPD) with heated condenser and heat-traced lines.[1]
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Step Parameter Setting/Action Rationale

1 Feed Tank Temp 110 °C

Material must be

molten to flow into the

evaporator.

2 Condenser Temp 110 °C

CRITICAL: Prevents

clogging.[1] Must be

>MP (100 °C).

3 Vacuum Depth < 0.1 mbar

Lowers BP to safe

range (~160–170 °C).

[1]

4 Evaporator Temp 165–175 °C

Start low. Increase

only if distillation is

slow.

5 Wiper Speed High (e.g., 400 RPM)

Thin film = better heat

transfer & less

degradation.

6 Cold Trap -50 °C

Traps any degradation

byproducts

(methanol).[1][2]

Post-Run Handling: The distillate in the receiving flask will solidify into a hard white mass upon

cooling. To remove it:

Re-melt the flask in an oil bath at 110 °C.

Pour molten product into a solvent (e.g., hot ethyl acetate or acetone) for recrystallization if

higher purity (>99%) is required.

References
Melting Point Verification:The Isolation of Piperitone Oxide from Mentha sylvestris. (1959).

Journal of Organic Chemistry. (Identifies Trimethyl Hemimellitate MP as 100-101 °C).[1][5]
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Degradation Mechanism:Green Trimellitic Anhydride and Hemimellitic Anhydride from Malic

Acid. (2022).[2] Iowa State University Digital Repository.[2] (Discusses the formation of

anhydrides from 1,2,3- and 1,2,4-acids/esters). [1]

General Properties:Trimethyl 1,2,3-benzenetricarboxylate. PubChem Compound

Summary. National Center for Biotechnology Information.[2]

Distillation of Isomers:Method for synthesizing trimellitic triesters. Patent CN106008204A.[2]

(Provides baseline vacuum/temp parameters for benzenetricarboxylate esters).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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